Cas no 899214-96-1 (3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one
• CAS No: 899214-96-1
• MF: C₂₀H₂₀FNO₄S
• MW: 389.440507888794
• CID: 6374868
• PubChem ID: 18559317
• Update Time: 2025-07-25

3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one
• 4(1H)-Quinolinone, 3-[(4-ethoxyphenyl)sulfonyl]-6-fluoro-1-propyl-
• 3-((4-ethoxyphenyl)sulfonyl)-6-fluoro-1-propylquinolin-4(1H)-one
• 899214-96-1
• F1603-0294
• AKOS001839053
• CCG-135638
• 3-(4-ethoxyphenyl)sulfonyl-6-fluoro-1-propylquinolin-4-one

• Inchi： 1S/C20H20FNO4S/c1-3-11-22-13-19(20(23)17-12-14(21)5-10-18(17)22)27(24,25)16-8-6-15(7-9-16)26-4-2/h5-10,12-13H,3-4,11H2,1-2H3
• InChI Key： ALBWLABZYKYEFS-UHFFFAOYSA-N
• SMILES： N1(CCC)C2=C(C=C(F)C=C2)C(=O)C(S(C2=CC=C(OCC)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 389.10970745g/mol
• Monoisotopic Mass: 389.10970745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.293±0.06 g/cm3(Predicted)
• Boiling Point: 555.7±50.0 °C(Predicted)
• pka: 0.56±0.70(Predicted)

Additional information on 3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one

Comprehensive Overview of 3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one (CAS No. 899214-96-1)

The compound 3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one (CAS No. 899214-96-1) is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique sulfonyl and fluoro substituents, exhibits potential applications in drug development, particularly in the design of novel therapeutic agents. Its molecular structure, featuring a dihydroquinolin-4-one core, makes it a promising candidate for targeting specific biological pathways.

In recent years, the demand for fluoroquinolone derivatives and sulfonamide-based compounds has surged due to their broad-spectrum biological activities. Researchers are particularly interested in 3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one for its potential role in addressing antibiotic resistance, a pressing global health concern. The incorporation of a fluoro group enhances the compound's bioavailability and binding affinity, while the ethoxybenzenesulfonyl moiety contributes to its metabolic stability.

The synthesis of CAS No. 899214-96-1 involves multi-step organic reactions, including sulfonylation and fluoro-substitution, which are critical for achieving high purity and yield. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's structural integrity. These methods ensure that the final product meets the stringent requirements for pharmaceutical-grade materials.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one in drug discovery?" Current studies suggest that this molecule may exhibit anti-inflammatory and antimicrobial properties, making it a valuable scaffold for developing new treatments for infectious diseases and chronic inflammatory conditions. Its mechanism of action is believed to involve the inhibition of key enzymes or receptors in pathogenic microorganisms.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of dihydroquinolin-4-one derivatives. Researchers are exploring how modifications to the propyl or ethoxybenzenesulfonyl groups can enhance the compound's efficacy and reduce side effects. This line of inquiry is particularly relevant given the growing need for targeted therapies with minimal off-target effects.

From an industrial perspective, CAS No. 899214-96-1 is of interest to manufacturers specializing in high-value intermediates for pharmaceutical production. The compound's scalability and compatibility with modern green chemistry principles are key factors driving its adoption in large-scale synthesis. Companies are also investing in process optimization to reduce production costs and environmental impact.

In conclusion, 3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one represents a fascinating area of research with significant potential for advancing medical science. Its unique chemical properties and versatile applications make it a subject of ongoing investigation, particularly in the context of drug resistance and precision medicine. As scientific understanding of this compound deepens, it is likely to play an increasingly important role in the development of next-generation therapeutics.